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Compound of Interest

Compound Name: Phenanthrene-d10

Cat. No.: B032357 Get Quote

An In-depth Whitepaper on the Physical, Chemical, and Analytical Characteristics of

Deuterated Phenanthrene

Phenanthrene-d10, the deuterated analogue of the polycyclic aromatic hydrocarbon (PAH)

phenanthrene, serves as an indispensable tool for researchers, scientists, and drug

development professionals. Its unique isotopic signature makes it an ideal internal standard for

the highly sensitive and accurate quantification of PAHs in a multitude of complex matrices.

This technical guide provides a thorough examination of the physical and chemical properties

of Phenanthrene-d10, detailed experimental protocols for its application, and an overview of

its synthesis and safety considerations.

Core Physical and Chemical Characteristics
Phenanthrene-d10 is a white to off-white solid at room temperature.[1][2] Its physical and

chemical properties are summarized in the tables below, providing a clear reference for

laboratory applications.

General and Physical Properties
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Property Value References

Appearance White to off-white solid [1][2]

Melting Point 98-100 °C [1]

Boiling Point 340 °C

Density 1.122 g/mL at 25 °C

Solubility

Slightly soluble in Acetone,

Chloroform, DMSO, and

Methanol. Water solubility is

1.15 mg/L.

Flash Point 9 °C

Chemical and Isotopic Properties
Property Value References

Chemical Formula C₁₄D₁₀

Molecular Weight 188.29 g/mol

CAS Number 1517-22-2

IUPAC Name
1,2,3,4,5,6,7,8,9,10-

decadeuteriophenanthrene

Synonyms
Perdeuteriophenanthrene,

[2H10]Phenanthrene

Isotopic Purity Typically ≥98 atom % D

Mass Shift M+10

Synthesis and Isotopic Labeling
The synthesis of Phenanthrene-d10 primarily involves the introduction of deuterium atoms into

the phenanthrene molecule. While specific industrial synthesis methods are often proprietary,

the general approach relies on hydrogen-deuterium exchange reactions. One common strategy
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is isotopic exchange, where phenanthrene is treated with a deuterium source, such as heavy

water (D₂O), in the presence of a catalyst. Strong acids with a pKa of less than or equal to 1

can be used to facilitate this exchange. Another approach involves de novo synthesis, building

the phenanthrene molecule from smaller, already deuterated precursors. The efficiency of

these methods is crucial for achieving high isotopic purity, which is a critical parameter for its

use as an internal standard.

Application in Analytical Chemistry: An
Experimental Protocol
Phenanthrene-d10 is extensively used as an internal standard in isotope dilution mass

spectrometry for the precise quantification of phenanthrene and other PAHs in environmental

and biological samples. The addition of a known amount of Phenanthrene-d10 to a sample at

the beginning of the analytical process allows for the correction of analyte loss during sample

preparation and instrumental analysis, thereby ensuring high accuracy and precision.

Below is a detailed experimental protocol for the analysis of PAHs in a solid environmental

matrix (e.g., soil, sediment) using Gas Chromatography-Mass Spectrometry (GC-MS) with

Phenanthrene-d10 as an internal standard.

Experimental Workflow for PAH Analysis
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Figure 1. Experimental Workflow for PAH Analysis using Phenanthrene-d10

Sample Preparation

Instrumental Analysis and Data Processing

1. Sample Collection and Homogenization

2. Spiking with Phenanthrene-d10 Internal Standard

Add known amount of internal standard

3. Solvent Extraction (e.g., Dichloromethane/Acetone)

Extracts both native PAHs and internal standard

4. Solid Phase Extraction (SPE) Cleanup

Removes interfering matrix components

5. Extract Concentration

Reduces volume to increase sensitivity

6. GC-MS Analysis

Inject concentrated extract

7. Data Processing and Quantification

Generate chromatograms and mass spectra

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b032357?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Figure 1. A schematic overview of the analytical workflow for the quantification of

Polycyclic Aromatic Hydrocarbons (PAHs) utilizing Phenanthrene-d10 as an internal standard,

from sample collection to data analysis.

Detailed Methodologies
1. Sample Preparation:

Extraction: A representative sample (e.g., 5 grams of dried soil) is accurately weighed. A

known amount of Phenanthrene-d10 internal standard solution is added to the sample. The

sample is then extracted with a suitable solvent system, such as a 1:1 mixture of

dichloromethane and acetone, often using sonication or Soxhlet extraction to ensure efficient

recovery of the PAHs.

Cleanup: The resulting extract is often complex and contains interfering compounds from the

matrix. A cleanup step, typically using solid-phase extraction (SPE) with silica or Florisil

cartridges, is employed to remove these interferences. The PAHs are eluted from the SPE

cartridge, leaving many of the interfering compounds behind.

Concentration: The cleaned extract is then concentrated to a small volume (e.g., 1 mL) using

a gentle stream of nitrogen or a rotary evaporator. This step is crucial for achieving the low

detection limits required for trace environmental analysis.

2. Instrumental Analysis (GC-MS):

Gas Chromatography (GC) Conditions:

Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm I.D., 0.25 µm
film thickness), is commonly used for the separation of PAHs.
Injector: A splitless injection is typically used to introduce the entire sample onto the
column, maximizing sensitivity. The injector temperature is maintained at a high
temperature (e.g., 270-320 °C) to ensure the volatilization of all PAHs.
Oven Temperature Program: A temperature gradient is used to separate the PAHs based
on their boiling points. A typical program might start at a lower temperature (e.g., 60-80 °C)
and ramp up to a final temperature of around 315-320 °C.
Carrier Gas: Helium is commonly used as the carrier gas at a constant flow rate.

Mass Spectrometry (MS) Conditions:
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Ionization Mode: Electron Ionization (EI) is the standard ionization technique for PAH
analysis.
Acquisition Mode: To enhance sensitivity and selectivity, the mass spectrometer is often
operated in Selected Ion Monitoring (SIM) mode. In this mode, only the characteristic ions
for each target PAH and the internal standard are monitored. For Phenanthrene-d10, the
molecular ion at m/z 188 is typically monitored.

3. Data Analysis and Quantification:

The concentration of each native PAH is calculated by comparing its peak area to the peak

area of the Phenanthrene-d10 internal standard. A response factor, determined from the

analysis of calibration standards containing known concentrations of both the native PAHs

and Phenanthrene-d10, is used in the calculation. This internal calibration method

effectively corrects for variations in sample preparation and instrument response.

Safety, Handling, and Storage
Phenanthrene-d10 should be handled by trained personnel in a well-ventilated area, using

appropriate personal protective equipment, including gloves and safety glasses.

Hazard Identification
Hazard Statement Description References

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

H400 Very toxic to aquatic life

H410
Very toxic to aquatic life with

long lasting effects

Handling and Storage
Storage: Phenanthrene-d10 should be stored in a tightly sealed container in a dry, well-

ventilated place. Recommended storage temperatures can vary, with some suppliers
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suggesting 2-8°C, while others indicate room temperature is acceptable. It should be

protected from light.

Disposal: Disposal of Phenanthrene-d10 and its containers should be done in accordance

with local, state, and federal regulations. It is recommended to use a licensed professional

waste disposal service.

Conclusion
Phenanthrene-d10 is a critical analytical tool for the accurate and reliable quantification of

polycyclic aromatic hydrocarbons. Its well-defined physical and chemical properties, coupled

with its role as a stable isotopic internal standard, make it an essential component in

environmental monitoring, food safety analysis, and toxicological research. The detailed

experimental protocols and safety information provided in this guide are intended to support

researchers in the effective and safe application of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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